Cas no 1780096-53-8 (Methyl 2-bromobenzo[d]oxazole-5-acetate)

• Product Name: Methyl 2-bromobenzo[d]oxazole-5-acetate
• CAS No: 1780096-53-8
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 4820301
• Update Time: 2025-07-22

Methyl 2-bromobenzo[d]oxazole-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromobenzo[d]oxazole-5-acetate

• Inchi： 1S/C10H8BrNO3/c1-14-9(13)5-6-2-3-8-7(4-6)12-10(11)15-8/h2-4H,5H2,1H3
• InChI Key： PRGHQPFRFSDLQM-UHFFFAOYSA-N
• SMILES： BrC1=NC2=C(C=CC(=C2)CC(=O)OC)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3

Additional information on Methyl 2-bromobenzo[d]oxazole-5-acetate

Comprehensive Overview of Methyl 2-bromobenzo[d]oxazole-5-acetate (CAS No. 1780096-53-8)

Methyl 2-bromobenzo[d]oxazole-5-acetate (CAS No. 1780096-53-8) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the benzo[d]oxazole family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of the bromo substituent and the ester functional group in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for Methyl 2-bromobenzo[d]oxazole-5-acetate has surged due to its role in the development of novel therapeutic agents. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and kinase-targeted drugs, which are pivotal in treating diseases like cancer and inflammatory disorders. The compound's unique structure allows for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties.

From a synthetic chemistry perspective, Methyl 2-bromobenzo[d]oxazole-5-acetate is often employed in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are essential for constructing carbon-carbon and carbon-heteroatom bonds, which are fundamental in medicinal chemistry. The bromine atom at the 2-position of the oxazole ring serves as an excellent leaving group, facilitating these transformations.

The compound's relevance extends to the field of agrochemicals, where it is explored for designing new pesticides and herbicides. Its structural motif is found in several bioactive molecules that exhibit herbicidal and fungicidal activities. This has led to increased interest from agrochemical companies aiming to develop sustainable crop protection solutions.

Another area of growing interest is the use of Methyl 2-bromobenzo[d]oxazole-5-acetate in material science. Researchers are investigating its incorporation into organic semiconductors and light-emitting diodes (OLEDs) due to its electron-deficient oxazole ring, which can enhance charge transport properties. This aligns with the global push toward renewable energy and advanced electronic devices.

For those sourcing Methyl 2-bromobenzo[d]oxazole-5-acetate, it is crucial to consider its purity and stability. The compound is typically supplied as a crystalline solid and should be stored under inert conditions to prevent degradation. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly used to verify its quality.

In conclusion, Methyl 2-bromobenzo[d]oxazole-5-acetate (CAS No. 1780096-53-8) is a versatile compound with significant applications across multiple industries. Its role in drug discovery, agrochemical development, and material science underscores its importance in modern research. As scientific advancements continue, the demand for this compound is expected to grow, driven by its unique chemical properties and broad utility.